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Cat. No.: B10782053

For Researchers, Scientists, and Drug Development Professionals

Introduction

RC-3095 TFA is a potent and selective antagonist of the bombesin/gastrin-releasing peptide
receptor (GRPR), also known as BB2.[1][2][3][4] GRPR is a G protein-coupled receptor that is
overexpressed in various cancer cell lines, including prostate, breast, pancreatic, and lung
cancer.[5][6][7][8][9] The binding of its ligand, gastrin-releasing peptide (GRP), to GRPR
activates downstream signaling pathways that promote cell proliferation, migration, and
survival.[6][10][11] As an antagonist, RC-3095 TFA competitively inhibits the binding of GRP to
its receptor, thereby blocking these downstream effects and making it a valuable tool for
studying GRPR signaling and a potential therapeutic agent.[5][8] These application notes
provide detailed protocols for the dissolution, preparation, and use of RC-3095 TFA in various
in vitro assays.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for RC-3095 TFA
are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10782053?utm_src=pdf-interest
https://www.benchchem.com/product/b10782053?utm_src=pdf-body
https://www.researchgate.net/figure/This-chart-illustrates-gastrin-pathway-signaling-pathways-associated-with-the_fig1_269963443
https://pubchem.ncbi.nlm.nih.gov/pathway/WikiPathways:WP4659
https://jnm.snmjournals.org/content/49/2/318
https://www.medchemexpress.com/rc-3095-tfa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3956240/
https://www.mdpi.com/2073-4409/13/24/2128
https://www.proteinatlas.org/ENSG00000126010-GRPR/cancer
https://pubmed.ncbi.nlm.nih.gov/8313359/
https://pubs.acs.org/doi/abs/10.1021/bc800290c
https://www.mdpi.com/2073-4409/13/24/2128
https://pmc.ncbi.nlm.nih.gov/articles/PMC11827830/
https://en.wikipedia.org/wiki/Gastrin-releasing_peptide_receptor
https://www.benchchem.com/product/b10782053?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3956240/
https://pubmed.ncbi.nlm.nih.gov/8313359/
https://www.benchchem.com/product/b10782053?utm_src=pdf-body
https://www.benchchem.com/product/b10782053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Molecular Weight 1220.34 g/mol [2][12]
Appearance White to off-white solid [1]
Solubility in Water Up to 40 mg/mL (32.78 mM) [1112][12]

Water (requires ultrasonication
Recommended Solvent ] ) [1][2]112]
for complete dissolution)

-20°C for up to 1 year; -80°C
Powder Storage [1]
for up to 2 years

) -20°C for up to 1 month; -80°C
Stock Solution Storage [11[4]
for up to 6 months

Experimental Protocols
Preparation of RC-3095 TFA Stock Solution

This protocol describes the preparation of a 10 mM stock solution of RC-3095 TFA.

Materials:

RC-3095 TFA powder

Sterile, nuclease-free water

Ultrasonic water bath

Sterile, conical centrifuge tubes (e.g., 1.5 mL or 2 mL)

Sterile, 0.22 pum syringe filter
Procedure:

o Equilibration: Allow the vial of RC-3095 TFA powder to equilibrate to room temperature for at
least 1 hour before opening to prevent condensation.[5]
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» Weighing: Accurately weigh the desired amount of RC-3095 TFA powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
1.22 mg of RC-3095 TFA.

» Dissolution: Add the appropriate volume of sterile, nuclease-free water to the tube. For a 10
mM stock solution, add 81.94 pL of water per 1 mg of RC-3095 TFA.[2]

e Sonication: To ensure complete dissolution, place the tube in an ultrasonic water bath and
sonicate until the solution is clear.[1][2][12]

» Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
new sterile tube. This is particularly important for cell culture applications.[1][4]

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 6 months).[1][4][5]

In Vitro Cell Proliferation Assay (Example using
Pancreatic Cancer Cells)

This protocol provides a general guideline for assessing the anti-proliferative effects of RC-
3095 TFA on cancer cells, such as the CFPAC-1 human pancreatic cancer cell line.[8][13]

Materials:

e CFPAC-1 human pancreatic cancer cells (or other GRPR-expressing cell line)
o Complete cell culture medium (e.g., DMEM with 10% FBS)

o 96-well cell culture plates

e RC-3095 TFA stock solution (10 mM)

e Phosphate-buffered saline (PBS)

o Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

e Microplate reader
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Procedure:

o Cell Seeding: Seed CFPAC-1 cells into a 96-well plate at a density of 5,000-10,000 cells per
well in 100 pL of complete culture medium.

e Incubation: Incubate the plate at 37°C in a humidified atmosphere with 5% CO:2 for 24 hours
to allow for cell attachment.

o Preparation of Working Solutions: Prepare serial dilutions of RC-3095 TFA from the 10 mM
stock solution in complete culture medium to achieve the desired final concentrations (e.g.,
0.1, 1, 10, 100 uM). Also, prepare a vehicle control (medium with the same final
concentration of the solvent used for RC-3095 TFA, which is water).

o Cell Treatment: After 24 hours of incubation, carefully remove the medium from the wells and
replace it with 100 pL of the prepared working solutions of RC-3095 TFA or the vehicle
control.

 Incubation: Incubate the treated cells for the desired period (e.g., 24, 48, or 72 hours) at
37°C and 5% CO:s..

o Cell Viability Assessment: After the incubation period, assess cell viability using a suitable
proliferation reagent according to the manufacturer's instructions. For example, if using an
MTT assay, add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours. Then, solubilize the formazan crystals with 100 uL of DMSO and measure the
absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control
cells. Plot the results as a dose-response curve to determine the ICso value of RC-3095 TFA.

Visualizations

Gastrin-Releasing Peptide Receptor (GRPR) Signhaling
Pathway

The following diagram illustrates the signaling cascade initiated by the binding of Gastrin-
Releasing Peptide (GRP) to its receptor (GRPR) and the point of inhibition by RC-3095 TFA.
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Experimental Workflow for RC-3095 TFA In Vitro Assay

This diagram outlines the key steps for conducting an in vitro assay with RC-3095 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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